Cas no 2098022-32-1 (N,N-Diethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride)

• Product name: N,N-Diethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride
• CAS No: 2098022-32-1
• MF: C₁₁H₂₄Cl₂N₂
• MW: 255.227661132813
• CID: 5048237

N,N-Diethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride
• N,N-Diethyloctahydrocyclopenta[c]pyrrol-4-amine dihydrochloride
• N,N-diethyl-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-4-amine;dihydrochloride
• N,N-Diethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride

• Inchi： 1S/C11H22N2.2ClH/c1-3-13(4-2)11-6-5-9-7-12-8-10(9)11;;/h9-12H,3-8H2,1-2H3;2*1H
• InChI Key： XXJPSHNFKVITGS-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC2CCC(C2C1)N(CC)CC

Computed Properties

• Exact Mass: 254.1316542 g/mol
• Monoisotopic Mass: 254.1316542 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3
• Molecular Weight: 255.22

Additional information on N,N-Diethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride

Professional Introduction to N,N-Diethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride (CAS No. 2098022-32-1)

N,N-Diethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride, with the CAS number 2098022-32-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic amines, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of this molecule, featuring an octahydrocyclopenta[c]pyrrol core, contributes to its unique pharmacological properties, making it a subject of extensive research in drug discovery and development.

The< strong>N,N-Diethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride molecule exhibits a complex three-dimensional arrangement, which is critical for its interaction with biological targets. The presence of multiple functional groups, including ethylamino substituents and a hydrochloride salt form, enhances its solubility and bioavailability, making it a promising candidate for further pharmacological investigation. Recent studies have highlighted the importance of optimizing the pharmacokinetic profile of such compounds to improve their efficacy and reduce potential side effects.

In the realm of medicinal chemistry, the< strong>octahydrocyclopenta[c]pyrrol scaffold has been extensively explored for its potential in developing novel therapeutic agents. This particular derivative, with the addition of diethylamino groups, has shown promise in preclinical studies as a modulator of various biological pathways. The< strong>diethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride compound has been investigated for its potential role in treating neurological disorders, cardiovascular diseases, and other conditions where modulation of neurotransmitter systems is beneficial.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between< strong>N,N-Diethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride and its biological targets. These studies have revealed that the compound can bind to specific receptors and enzymes, leading to altered cellular signaling pathways. Such findings are crucial for designing more targeted and effective therapeutic strategies. The< strong>CAS No. 2098022-32-1 identifier ensures that researchers can accurately reference this compound in their publications and patents, facilitating collaboration and knowledge sharing within the scientific community.

The synthesis of< strong>N,N-Diethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The use of advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, has been instrumental in optimizing the synthetic route. These methods not only improve efficiency but also minimize environmental impact, aligning with the growing emphasis on sustainable chemistry practices.

The pharmacological properties of< strong>N,N-Diethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride have been further explored through in vitro and in vivo studies. These investigations have provided valuable data on its potency, selectivity, and safety profile. For instance, studies have shown that this compound exhibits significant affinity for certain neurotransmitter receptors, suggesting its potential as an adjunct therapy for conditions like depression and anxiety disorders. Additionally, preliminary toxicology studies indicate that it is well-tolerated at therapeutic doses, although further research is needed to fully understand its long-term effects.

The development of novel pharmaceuticals often involves a multidisciplinary approach, combining expertise from chemistry, biology, pharmacology, and clinical research. The< strong>N,N-Diethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride compound serves as an excellent example of how collaboration across these disciplines can lead to groundbreaking discoveries. By leveraging cutting-edge technologies and methodologies, researchers can accelerate the drug discovery process and bring new treatments to patients more quickly.

The future prospects for< strong>N,N-Diethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride are promising, with ongoing studies aimed at elucidating its mechanism of action and identifying new therapeutic applications. Advances in genomics and proteomics are expected to provide additional insights into how this compound interacts with biological systems at a molecular level. Such information will be invaluable for designing personalized medicine approaches tailored to individual patient needs.

In conclusion,< strong>N,N-Diethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride (CAS No. 2098022-32-1) represents a significant advancement in pharmaceutical chemistry with potential implications for treating various human diseases. Its unique chemical structure and promising pharmacological properties make it a valuable asset in the ongoing quest to develop safer and more effective medications. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in modern medicine.